Cas no 1566944-90-8 (methyl 5-ethynylfuran-2-carboxylate)

• Product Name: methyl 5-ethynylfuran-2-carboxylate
• CAS No: 1566944-90-8
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD26853302
• CID: 5180991
• PubChem ID: 104276767
• Update Time: 2025-05-25

methyl 5-ethynylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethynylfuran-2-carboxylate

• MDL： MFCD26853302
• Inchi： 1S/C8H6O3/c1-3-6-4-5-7(11-6)8(9)10-2/h1,4-5H,2H3
• InChI Key： CRULIDQWOUHHAE-UHFFFAOYSA-N
• SMILES： O1C(C#C)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-ethynylfuran-2-carboxylate

Exploring the Versatile Applications of Methyl 5-Ethynylfuran-2-carboxylate (CAS No. 1566944-90-8) in Modern Chemistry

In the dynamic field of organic chemistry, methyl 5-ethynylfuran-2-carboxylate (CAS No. 1566944-90-8) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This furan-based derivative combines a carboxylate ester group with an ethynyl substituent, making it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for sustainable chemical intermediates.

The compound’s molecular structure offers exceptional reactivity, particularly in click chemistry and cross-coupling reactions, which are pivotal in drug discovery and polymer design. Its ethynyl group enables efficient conjugation with azides, thiols, and other functional groups via Huisgen cycloaddition, a technique widely adopted in bioconjugation and nanotechnology. Such properties resonate with current trends in green chemistry, where minimizing waste and optimizing atom economy are paramount.

Beyond synthetic utility, methyl 5-ethynylfuran-2-carboxylate is gaining traction in bioactive compound development. Recent studies highlight its role as a precursor for heterocyclic scaffolds found in antimicrobial and anti-inflammatory agents. This aligns with the surge in searches for “novel antibiotic alternatives” and “eco-friendly drug synthesis”, reflecting global health and environmental concerns. Its furan core, a common motif in natural products, further enhances its appeal for biomimetic chemistry applications.

From an industrial perspective, the compound’s stability under mild conditions makes it suitable for large-scale production without specialized equipment. This addresses frequent queries about “cost-effective chemical synthesis” and “scalable organic reactions”—topics dominating forums and academic discussions. Moreover, its compatibility with flow chemistry systems positions it as a candidate for continuous manufacturing, a hotspot in Industry 4.0 innovations.

In material science, methyl 5-ethynylfuran-2-carboxylate contributes to advancing smart polymers and conductive materials. Its ability to form π-conjugated systems via polymerization answers the rising interest in “organic electronics” and “flexible wearable technology”. These applications are frequently searched alongside terms like “biodegradable sensors” and “renewable materials”, underscoring its relevance in sustainable tech development.

To summarize, methyl 5-ethynylfuran-2-carboxylate (CAS No. 1566944-90-8) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted roles—from enabling efficient synthetic routes to fostering eco-conscious solutions—make it a compound worth watching in both academic and industrial spheres. As research progresses, its impact on life sciences and advanced materials is poised to expand, offering answers to some of today’s most pressing scientific challenges.